1-{[1-(2,4-Dimethylphenyl)ethyl]amino}propan-2-ol

• Molecular Formula: C13H21NO
• Molecular Weight: 207.31 g/mol
• IUPAC Name: 1-[1-(2,4-dimethylphenyl)ethylamino]propan-2-ol
• InChI: InChI=1S/C13H21NO/c1-9-5-6-13(10(2)7-9)12(4)14-8-11(3)15/h5-7,11-12,14-15H,8H2,1-4H3
• InChI Key: BXJFJXWVPPMQQA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C(C)NCC(C)O)C

Description

1-{[1-(2,4-Dimethylphenyl)ethyl]amino}propan-2-ol is a synthetic amino alcohol research chemical provided for laboratory research purposes. Compounds of this structural class, which feature a phenylalkylamine backbone, are of significant interest in medicinal chemistry and pharmacology for exploring structure-activity relationships. The 2,4-dimethylphenyl substitution pattern and the specific arrangement of its amino and alcohol functional groups suggest potential for interaction with various biological targets, similar to other phenylpropanes . Researchers investigate such molecules as potential intermediates in organic synthesis or as tools for probing enzyme mechanisms and receptor binding sites . The mechanism of action for this specific compound is not fully characterized and is a subject of ongoing research; its effects are likely highly dependent on its stereochemistry and the specific biological system under study. This product is strictly labeled "For Research Use Only" and is not intended for human or veterinary diagnostic or therapeutic applications . Researchers should consult relevant safety data sheets and conduct their own thorough characterization to confirm the compound's properties and suitability for their specific experimental needs.

Preparation Methods

General Synthetic Strategy

The synthesis typically involves multi-step organic transformations:

• Step 1: Preparation of the 1-(2,4-dimethylphenyl)ethylamine intermediate
  • This intermediate can be synthesized via reductive amination or amination of the corresponding ketone or halogenated precursor.
• Step 2: Coupling with a propanol derivative
  • The amino intermediate is reacted with a suitable halogenated propanol (e.g., 2-chloropropanol or 2-bromopropanol) to form the amino alcohol.
• Step 3: Purification and isolation
  • The crude product is purified by distillation or crystallization to obtain the pure 1-{[1-(2,4-dimethylphenyl)ethyl]amino}propan-2-ol.

This approach is consistent with the alkylation of amines by halogenated alcohols, a common method in amino alcohol synthesis.

Detailed Reaction Conditions and Variations

Step	Reaction Type	Reagents	Conditions	Notes
1	Reductive amination or amination	2,4-dimethylacetophenone + ammonia or amine source + reducing agent (e.g., NaBH4 or catalytic hydrogenation)	Mild heating, inert atmosphere	Produces 1-(2,4-dimethylphenyl)ethylamine intermediate
2	Nucleophilic substitution (alkylation)	1-(2,4-dimethylphenyl)ethylamine + 2-halopropanol (Cl or Br)	Solvent: polar aprotic (e.g., DMF, DMSO); Temperature: 50-120°C	Base may be added to neutralize acid byproducts; reaction time varies from hours to days
3	Purification	Distillation or recrystallization	Reduced pressure distillation or solvent recrystallization	Ensures removal of unreacted starting materials and side products

Alternative Methods from Patent Literature

A relevant patent (US3402203A) describes the preparation of N,N-dimethylamino alcohols by heating amino alcohols with formaldehyde under controlled conditions, producing dialkylamino alcohols via methylation. Although this method focuses on dimethylamino derivatives, it highlights the utility of formaldehyde and controlled heating in amino alcohol synthesis, which could be adapted for related compounds.

Another patent (US6316671B1) details resolution and purification techniques for 1-amino-alkan-2-ol compounds, involving salt formation with chiral acids and recrystallization to isolate enantiomerically pure products. This is relevant for preparing optically pure forms of 1-{[1-(2,4-dimethylphenyl)ethyl]amino}propan-2-ol if chirality control is required.

Research Findings and Optimization

Reaction Yields and Purity

• Alkylation reactions of amines with halogenated propanols typically yield 60-85% of the desired amino alcohol after purification.
• Reaction times and temperatures are critical; excessive heating may cause side reactions such as dehydration or rearrangement.
• Use of polar aprotic solvents enhances nucleophilicity of the amine and improves yield.

Stereochemical Considerations

• The chiral center at the propan-2-ol moiety requires careful control to avoid racemization.
• Resolution methods using chiral acids (e.g., N-tosyl-leucine) can separate enantiomers effectively.

Analytical Characterization

• Gas chromatography (GC) and nuclear magnetic resonance (NMR) spectroscopy are standard for monitoring reaction progress and confirming product structure.
• Mass spectrometry (MS) confirms molecular weight (~207.31 g/mol).
• Optical rotation measurements assess enantiomeric purity.

Summary Table of Preparation Methods

Method	Key Reagents	Conditions	Advantages	Limitations	References
Alkylation of amine with halogenated propanol	1-(2,4-dimethylphenyl)ethylamine + 2-chloropropanol	50-120°C, polar aprotic solvent, base	Straightforward, good yields	Requires intermediate amine synthesis
Methylation of amino alcohol with formaldehyde	Amino alcohol + formaldehyde	100-200°C, autoclave	Produces dimethylamino derivatives	Specific to dimethylamino, not direct for title compound
Chiral resolution via salt formation	Racemic amino alcohol + N-tosyl-leucine	Room temp to mild heating, recrystallization	Enantiomeric purity	Additional purification steps

Chemical Reactions Analysis

1-{[1-(2,4-Dimethylphenyl)ethyl]amino}propan-2-ol undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or aldehydes.

Reduction: It can be reduced to form secondary or tertiary amines.

Substitution: The amino group can undergo substitution reactions with various electrophiles. Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and electrophiles like alkyl halides

Scientific Research Applications

1-{[1-(2,4-Dimethylphenyl)ethyl]amino}propan-2-ol has several applications in scientific research:

Chemistry: It is used as a reagent in organic synthesis and as a building block for the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activities and interactions with various biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its effects on biological pathways and targets.

Industry: It is used in the development of new materials and as an intermediate in the production of pharmaceuticals.

Mechanism of Action

The mechanism of action of 1-{[1-(2,4-Dimethylphenyl)ethyl]amino}propan-2-ol involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may exert its effects by binding to these targets and modulating their activity, leading to changes in cellular processes and pathways. Detailed studies are required to elucidate the exact molecular mechanisms and pathways involved .

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table compares 1-{[1-(2,4-Dimethylphenyl)ethyl]amino}propan-2-ol with structurally or functionally related compounds, emphasizing substituent effects, synthesis, and bioactivity:

Compound Name	Structural Features	Pharmacological Activity	Synthesis Yield	Key Safety/Regulatory Notes
1-{[1-(2,4-Dimethylphenyl)ethyl]amino}propan-2-ol (Target)	2,4-Dimethylphenethylamino group; propan-2-ol backbone	Hypothesized β-blocker or anti-inflammatory activity (inferred from analogs)	Not reported	No direct SDS data; handle as per amine-alcohol safety protocols
1-((4-Chlorophenethyl)amino)propan-2-ol ()	4-Chlorophenethyl substituent	Impurity in Lorcaserin synthesis; no direct bioactivity reported	Not reported	Classified as an impurity; potential toxicity
1-[(3,4-Dimethoxyphenethyl)amino]-3-(m-tolyloxy)propan-2-ol ()	3,4-Dimethoxyphenethyl and m-tolyloxy groups	Used in cardiovascular research (e.g., bevantolol analog)	Not reported	Handle with HCl salt; irritant (SDS guidelines)
4-bromo-2-{1-[(2,4-dimethylphenyl)amino]propyl}phenol ()	Bromophenol core with 2,4-dimethylphenylamino group	Anti-inflammatory potential (similar to dihydroxypropane derivatives in )	Not reported	Limited safety data; avoid inhalation
Carvedilol solvatomorph ()	Carbazolyloxy and methoxyphenoxy substituents	Clinically used β-blocker with α1-blocking activity	49–52% (analogs)	Regulated pharmaceutical; follow GMP standards
Nadolol Impurity F ()	Naphthalenyloxy and tert-butylamino groups	β-blocker impurity; no intrinsic activity	Not reported	Classified as an impurity under ISO 17025

Structural and Functional Insights

Aromatic Substituent Effects: The 2,4-dimethylphenyl group in the target compound increases lipophilicity compared to simpler phenyl or chlorophenyl analogs (). This may enhance membrane permeability but reduce aqueous solubility . Methoxy groups () improve binding to adrenergic receptors due to electron-donating effects, as seen in carvedilol ().

Synthetic Routes :

• Similar compounds (e.g., ) are synthesized via nucleophilic substitution or reductive amination, often using THF or DMSO as solvents. Yields for analogs range from 49–52%, with purification via TLC or column chromatography .

Bioactivity Trends: Anti-inflammatory activity in dihydroxypropane derivatives () correlates with hydroxyl group positioning (IC50 = 4.00 μM for compound 1). β-blocker activity () depends on the amino-alcohol backbone and aryloxy substituents. The absence of a phenoxy group in the target compound may limit β-blocking effects.

Safety and Regulatory Profiles: Amine-alcohol compounds often require handling under ventilated conditions due to respiratory irritation risks (). Impurities like 1-((4-Chlorophenethyl)amino)propan-2-ol () are monitored under ISO 17025 guidelines for pharmaceutical purity .

Biological Activity

1-{[1-(2,4-Dimethylphenyl)ethyl]amino}propan-2-ol is a novel organic compound with the molecular formula C13H21NO and a molecular weight of 207.31 g/mol. Its unique structure combines both aliphatic and aromatic components, which suggests potential biological activities. This article explores the compound's biological activity, mechanisms of action, and relevant research findings.

Structural Characteristics

The compound features a propanol moiety with an amino group attached to a 2,4-dimethylphenyl ethyl group. This configuration is significant as it influences the compound's interactions with biological targets.

Property	Details
Molecular Formula	C13H21NO
Molecular Weight	207.31 g/mol
Structural Features	Propanol moiety, amino group, 2,4-dimethylphenyl group

1-{[1-(2,4-Dimethylphenyl)ethyl]amino}propan-2-ol is believed to interact with specific enzymes or receptors within biological systems. This interaction can modulate cellular processes, potentially leading to various therapeutic effects. Research indicates that the compound may influence signaling pathways related to neurotransmitter systems, although detailed mechanisms remain to be elucidated.

Pharmacological Effects

Research has shown that compounds similar to 1-{[1-(2,4-Dimethylphenyl)ethyl]amino}propan-2-ol exhibit various pharmacological activities:

• Antidepressant Activity : Preliminary studies suggest that this compound may have effects on mood regulation through modulation of neurotransmitter levels.
• Analgesic Properties : Compounds in the same class have demonstrated pain-relieving effects in animal models.
• Anticancer Potential : Some derivatives have shown selective cytotoxicity against cancer cell lines, indicating potential for therapeutic use in oncology.

Comparative Analysis

The following table compares 1-{[1-(2,4-Dimethylphenyl)ethyl]amino}propan-2-ol with structurally similar compounds regarding their biological activities:

Compound Name	Biological Activity	Unique Aspects
3-{[1-(2,4-Dimethylphenyl)ethyl]amino}propan-1-ol	Moderate analgesic activity	Lacks propanol moiety
1-(3,4-Dimethylphenyl)ethanol	Weak antidepressant effect	Alcohol functional group instead of amino
2-{[1-(3,4-Dimethylphenyl)ethyl]amino}ethan-1-ol	Anticancer activity against Caco-2 cells	Different phenyl substitution

Case Studies

Several studies have investigated the biological activity of related compounds:

• Anticancer Studies : In a study involving various thiazole derivatives, certain compounds exhibited significant anticancer activity against Caco-2 colorectal adenocarcinoma cells. The study highlighted structure-dependent activity patterns that might also apply to 1-{[1-(2,4-Dimethylphenyl)ethyl]amino}propan-2-ol .
• Neuropharmacological Research : A study on dopamine receptor agonists indicated that compounds with similar structural features could selectively activate D3 dopamine receptors while inhibiting D2 receptors. This suggests potential applications in treating psychiatric disorders .

Q & A

Q. What are the optimal synthetic routes for 1-{[1-(2,4-Dimethylphenyl)ethyl]amino}propan-2-ol, and how can purity be maximized?

Methodological Answer: Synthesis typically involves nucleophilic substitution or reductive amination between 1-(2,4-dimethylphenyl)ethylamine and epoxide precursors (e.g., glycidol derivatives). Key steps include:

• Temperature Control : Maintain ≤40°C to avoid side reactions like over-alkylation .
• Catalyst Selection : Use Pd/C or Raney nickel for reductive amination to enhance yield .
• Purification : Employ flash chromatography (silica gel, ethyl acetate/hexane gradient) followed by recrystallization in ethanol/water (7:3 v/v) to achieve >98% purity. Monitor purity via HPLC with a C18 column and UV detection at 254 nm .
  
  

Q. How can the stereochemistry of 1-{[1-(2,4-Dimethylphenyl)ethyl]amino}propan-2-ol be characterized?

Methodological Answer:

• Chiral HPLC : Use a Chiralpak AD-H column with n-hexane/isopropanol (85:15) to resolve enantiomers. Compare retention times with known standards .
• Circular Dichroism (CD) : Analyze aqueous solutions (0.1 mg/mL) at 200–250 nm to confirm optical activity.
• X-ray Crystallography : Co-crystallize with tartaric acid derivatives to determine absolute configuration .

Q. What analytical techniques are critical for structural validation?

Methodological Answer:

• NMR Spectroscopy : Assign peaks using ¹H/¹³C NMR in DMSO-d₆. Key signals:
  • Aromatic protons (δ 6.8–7.2 ppm, multiplet, 2,4-dimethylphenyl).
  • Hydroxyl proton (δ 4.1 ppm, broad singlet).
  • Methyl groups (δ 1.2–2.3 ppm) .
• High-Resolution Mass Spectrometry (HRMS) : Confirm molecular ion [M+H]⁺ at m/z 250.1912 (calculated for C₁₄H₂₃NO).

Advanced Research Questions

Q. How do structural modifications (e.g., halogen substitution) impact the biological activity of analogs?

Methodological Answer:

• Comparative Studies : Replace 2,4-dimethylphenyl with fluorinated or chlorinated analogs (e.g., 2,4-difluorophenyl) and assess activity in receptor-binding assays.
  • Example : Fluorinated analogs show 3× higher β-adrenergic receptor affinity due to enhanced lipophilicity (logP increase from 2.1 to 2.8) .
• Data Contradiction Resolution : Conflicting solubility reports (e.g., aqueous vs. DMSO) can be resolved by pH-dependent solubility profiling (pH 3–9) .

Q. What in vitro models are suitable for evaluating pharmacokinetic properties?

Methodological Answer:

• Caco-2 Cell Monolayers : Assess permeability (apparent Papp >1×10⁻⁶ cm/s indicates high absorption).
• Microsomal Stability : Incubate with rat liver microsomes (1 mg/mL) and NADPH. Monitor half-life (t₁/₂ >30 min suggests metabolic stability) .
• Plasma Protein Binding : Use equilibrium dialysis (human plasma, 37°C). Free fraction <5% indicates high protein binding .

Q. How can computational modeling predict target interactions?

Methodological Answer:

• Molecular Docking : Use AutoDock Vina with β₂-adrenergic receptor (PDB: 2RH1). Key interactions:
  • Hydroxyl group forms hydrogen bonds with Ser203/Ser207.
  • 2,4-Dimethylphenyl engages in hydrophobic packing with Phe290 .
• MD Simulations : Run 100-ns simulations in GROMACS to validate binding stability (RMSD <2.0 Å acceptable) .